molecular formula C18H22ClNO2 B5394791 (1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride

(1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride

Cat. No. B5394791
M. Wt: 319.8 g/mol
InChI Key: NPXKOBPQWFTGAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride, also known as 5-MAPDI, is a psychoactive drug that belongs to the class of substituted amphetamines. It has been used in scientific research to study its mechanism of action and biochemical effects.

Mechanism of Action

The exact mechanism of action of (1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride is not fully understood. However, it is believed to work by increasing the release of neurotransmitters in the brain. This leads to increased activity in the central nervous system and can produce effects such as increased energy, alertness, and euphoria.
Biochemical and Physiological Effects:
Studies have shown that (1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride can produce a range of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature. It can also cause pupil dilation, muscle tension, and decreased appetite. In addition, it has been shown to have effects on mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using (1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride in lab experiments is that it can produce consistent and predictable effects. This can make it useful for studying the effects of psychoactive drugs on the central nervous system. However, there are also limitations to its use. For example, it can be difficult to obtain and may not be legal in all countries. In addition, there are ethical considerations to take into account when using psychoactive drugs in research.

Future Directions

There are several potential future directions for research on (1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride. One area of interest is its potential as a treatment for depression and anxiety disorders. Another area of research could focus on its effects on cognition and memory. In addition, there may be potential for developing new psychoactive drugs based on the structure of (1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride. Further research is needed to fully understand the potential applications of this compound.
Conclusion:
In conclusion, (1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride is a psychoactive drug that has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant properties and can increase the release of neurotransmitters. While it has advantages for use in lab experiments, there are also limitations to its use. Future research could explore its potential as a treatment for depression and anxiety disorders, as well as its effects on cognition and memory.

Synthesis Methods

The synthesis of (1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride involves the condensation of 3,4-methylenedioxyphenylacetone with 4-isopropylbenzylamine in the presence of hydrochloric acid. This method has been described in scientific literature and has been used to produce the compound for research purposes.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)(4-isopropylbenzyl)amine hydrochloride has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant properties and can increase the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. Studies have also investigated its potential as a treatment for depression and anxiety disorders.

properties

IUPAC Name

N-(1,3-benzodioxol-5-ylmethyl)-1-(4-propan-2-ylphenyl)methanamine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21NO2.ClH/c1-13(2)16-6-3-14(4-7-16)10-19-11-15-5-8-17-18(9-15)21-12-20-17;/h3-9,13,19H,10-12H2,1-2H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPXKOBPQWFTGAJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)CNCC2=CC3=C(C=C2)OCO3.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22ClNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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